N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H8Cl2N4OS/c1-18-7(4-5-15-18)11(19)17-12-16-10-8(20-12)3-2-6(13)9(10)14/h2-5H,1H3,(H,16,17,19)
• InChI Key: HDKCMZMGKOGQRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl
• Molecular Formula: C12H8Cl2N4OS
• Molecular Weight: 327.2 g/mol

Description

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide, also known as DMBTPC, is a synthetic compound that has been widely studied due to its potential applications in scientific research. It has been used in various research fields, including biochemistry, physiology, and pharmacology. DMBTPC has been found to possess several important biochemical and physiological effects and can be used as a model compound to study a variety of biological processes.

Scientific Research Applications

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug delivery. It has also been used to study the mechanism of action of drugs and to design new drugs. In addition, N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide has been used to study the biochemical and physiological effects of various compounds and to identify potential therapeutic targets.

Mechanism of Action

The mechanism of action of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is not fully understood. However, it is believed that the compound binds to specific proteins in the cell and modulates their activity. This binding can either inhibit or activate the proteins, depending on the target protein and the concentration of the compound.
Biochemical and Physiological Effects
N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide has been found to possess several important biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2, and to modulate the activity of proteins involved in signal transduction pathways. In addition, N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide has been found to possess anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is stable in a variety of conditions. In addition, the compound can be used to study a variety of biological processes, including enzyme inhibition, protein-protein interactions, and drug delivery. However, the use of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide in laboratory experiments has some limitations. It is difficult to control the concentration of the compound, and it can interact with other compounds in the environment.

Future Directions

There are several potential future directions for the use of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide in scientific research. These include the development of new drugs based on the compound, the study of its mechanism of action, and the identification of new therapeutic targets. In addition, N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide could be used to study the biochemical and physiological effects of other compounds, and to identify potential biomarkers for disease. Finally, N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide could be used to develop new methods of drug delivery.

Synthesis Methods

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide can be synthesized by a variety of methods, including a two-step synthesis method and a one-step synthesis method. The two-step synthesis method involves the reaction of 4,5-dichloro-1,3-benzothiazol-2-yl chloride with 1-methyl-1H-pyrazole-5-carboxamide in an aqueous solution, followed by the addition of a base to form the desired product. The one-step synthesis method involves the reaction of 4,5-dichloro-1,3-benzothiazol-2-yl chloride and 1-methyl-1H-pyrazole-5-carboxamide in the presence of a base in an organic solvent.